4-((n-((4-Fluorophenyl)sulfonyl)-n-methylamino)methyl)-1-tert-butoxycarbonylpiperidine

• Molecular Formula: C18H27FN2O4S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: tert-butyl 4-[[(4-fluorophenyl)sulfonyl-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27FN2O4S/c1-18(2,3)25-17(22)21-11-9-14(10-12-21)13-20(4)26(23,24)16-7-5-15(19)6-8-16/h5-8,14H,9-13H2,1-4H3
• InChI Key: CMJDCJHCFQPSOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CN(C)S(=O)(=O)C2=CC=C(C=C2)F

Description

4-((n-((4-Fluorophenyl)sulfonyl)-n-methylamino)methyl)-1-tert-butoxycarbonylpiperidine is a useful research compound. Its molecular formula is C18H27FN2O4S and its molecular weight is 386.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(N-((4-Fluorophenyl)sulfonyl)aminomethyl)-1-tert-butoxycarbonylpiperidine (100 mg, 0.27 mmol, from Example 87, Step A) was added to a slurry of sodium hydride (12 mg, 60% in mineral oil, 0.30 mmol) in 5 mL of dry tetrahydrofuran at 0° C. under nitrogen. Methyl iodide (0.022 mL, 0.35 mmol) was then added. The reaction mixture was then allowed to warm to room temperature overnight. The mixture was diluted with diethyl ether and washed with 1N NaOH and brine. The solution was dried over Na2SO4, filtered and concentrated to provide 98 mg (94% yield) of the title compound. ESI−MS. M/z; (M+H)=387.0.